Cas no 872881-04-4 (N'-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-butylethanediamide)

• Product Name: N'-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-butylethanediamide
• CAS No: 872881-04-4
• MF: C₁₇H₂₅N₃O₅S
• MW: 383.462503194809
• CID: 5508632
• Update Time: 2025-07-14

N'-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-butylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[[3-(benzenesulfonyl)-1,3-oxazinan-2-yl]methyl]-N-butyloxamide
• N'-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-butylethanediamide

• Inchi： 1S/C17H25N3O5S/c1-2-3-10-18-16(21)17(22)19-13-15-20(11-7-12-25-15)26(23,24)14-8-5-4-6-9-14/h4-6,8-9,15H,2-3,7,10-13H2,1H3,(H,18,21)(H,19,22)
• InChI Key： DDNYOZLPSFFHER-UHFFFAOYSA-N
• SMILES： C(NCCCC)(=O)C(NCC1N(S(C2=CC=CC=C2)(=O)=O)CCCO1)=O

Additional information on N'-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-butylethanediamide

N'-{3-(Benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-butylethanediamide (CAS No. 872881-04-4): A Comprehensive Overview

N'-{3-(Benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-butylethanediamide (CAS No. 872881-04-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of ethanediamide with a unique structural feature that includes a benzenesulfonyl group and an oxazinan-2-ylmethyl moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The benzenesulfonyl group is known for its ability to enhance the solubility and stability of organic molecules, while the oxazinan-2-ylmethyl moiety contributes to the compound's overall conformational flexibility and binding affinity. These characteristics are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of potential therapeutic agents. Recent studies have highlighted the role of such compounds in modulating specific biological pathways, particularly those involved in inflammation and neurodegeneration.

In the context of medicinal chemistry, N'-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-butylethanediamide has been explored for its potential as a lead compound in the development of novel anti-inflammatory drugs. Inflammation is a complex biological response to harmful stimuli, such as pathogens or damaged cells, and is a key factor in many chronic diseases. The ability of this compound to selectively inhibit pro-inflammatory cytokines and enzymes makes it an attractive candidate for further investigation.

One of the most promising areas of research involving this compound is its potential application in neurodegenerative disorders. Neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, are characterized by the progressive loss of neuronal function and structure. The benzenesulfonyl group in N'-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-butylethanediamide has been shown to exhibit neuroprotective effects by reducing oxidative stress and inhibiting the aggregation of misfolded proteins. These findings have opened new avenues for developing therapeutic strategies to combat these debilitating conditions.

Furthermore, the oxazinan-2-ylmethyl moiety plays a critical role in enhancing the blood-brain barrier (BBB) permeability of the compound. The BBB is a highly selective semipermeable membrane barrier that separates the circulating blood from the brain extracellular fluid in the central nervous system (CNS). Compounds with poor BBB permeability often face significant challenges in reaching their intended targets within the brain. The structural features of N'-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-butylethanediamide make it an ideal candidate for crossing this barrier, thereby increasing its therapeutic potential.

Clinical trials are currently underway to evaluate the safety and efficacy of N'-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-butylethanediamide in various preclinical models. Preliminary results have shown promising outcomes, with significant reductions in inflammatory markers and improved cognitive function in animal models of neurodegenerative diseases. These findings have generated considerable interest among researchers and pharmaceutical companies alike.

From a synthetic chemistry perspective, the preparation of N'-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-butylethanediamide involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Key steps include the formation of the benzenesulfonyl group through sulfonation reactions and the introduction of the oxazinan-2-ylmethyl moiety via nucleophilic substitution or condensation reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating further preclinical and clinical studies.

In conclusion, N'-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-butylethanediamide (CAS No. 872881-04-4) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable lead compound for developing novel therapeutic agents targeting inflammation and neurodegeneration. Ongoing research efforts aim to further elucidate its mechanisms of action and optimize its properties for clinical applications.